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Compound of Interest

Compound Name: Nonyl 8-bromooctanoate

Cat. No.: B12947508

Get Quote

Executive Summary
Nonyl 8-bromooctanoate (CAS: 2089253-38-1) is a lipophilic ester widely utilized as an

electrophilic scaffold in the synthesis of ionizable amino lipids for RNA delivery systems (Lipid

Nanoparticles/LNPs).[1] Its primary utility lies in the displacement of the terminal bromide by

amine headgroups to generate cationic lipids capable of endosomal escape.

Due to its high lipophilicity (Calculated LogP ~6.9), this compound presents specific solubility

challenges in aqueous environments but exhibits excellent compatibility with organic solvents

used in microfluidic formulation and organic synthesis. This guide provides the data and

protocols necessary to integrate this reagent into drug development workflows.

Physicochemical Identity & Properties[2][3][4]
Before attempting solubilization, verify the material identity against the following specifications.
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Property Value / Description Source/Method

Chemical Name Nonyl 8-bromooctanoate IUPAC

CAS Number 2089253-38-1 Chemical Abstracts

Molecular Formula C₁₇H₃₃BrO₂ Stoichiometry

Molecular Weight 349.35 g/mol Calculated

Physical State Colorless to pale yellow oil Observation

LogP (Predicted) 6.9 ± 0.5 XLogP3 [1]

Boiling Point >300°C (Predicted) High-MW Ester

pKa N/A (Neutral Ester) Structural Analysis

Solubility Profile
The following data categorizes solvent compatibility based on "Biorelevant" (formulation) and

"Synthetic" (reaction) contexts.

Solvent Compatibility Table

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12947508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Class
Specific
Solvent

Solubility
Rating

Saturation
Limit (Est.)*

Application
Context

Chlorinated
Dichloromethane

(DCM)
Miscible >100 mg/mL

Synthesis

(Amine

alkylation)

Chlorinated Chloroform Miscible >100 mg/mL
Lipid film

preparation

Polar Aprotic DMSO Soluble ~20–50 mg/mL
Stock solutions /

Screening

Polar Aprotic DMF Soluble ~20–50 mg/mL

High-temp

substitution

reactions

Alcohol
Ethanol

(Absolute)
Soluble >50 mg/mL

LNP Formulation

(Organic phase)

Ether THF Soluble >50 mg/mL
General

synthesis

Aqueous
Water / PBS (pH

7.[2][3]4)
Insoluble < 1 µg/mL

Incompatible

(Requires

surfactant)

*Note: Quantitative limits are estimated based on structural analogs (e.g., fatty acid esters).

Exact saturation points should be determined via the protocol in Section 5.

Critical Solubility Insights
Hydrophobic Nature: With a C8 acid chain and C9 alcohol chain, the molecule is dominated

by aliphatic dispersion forces. It will not dissolve in aqueous buffers without a surfactant or

co-solvent.

LNP Formulation: In microfluidic mixing (e.g., NanoAssemblr), Nonyl 8-bromooctanoate is

typically dissolved in Ethanol at concentrations ranging from 5 mM to 50 mM before mixing

with the aqueous phase.
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Reaction Solvent: For nucleophilic substitution reactions (displacing the Bromide), DCM or

DMF are preferred to maintain high reactant concentration and solubility of the amine

nucleophile [2].

Mechanistic Workflow: From Reagent to Product[4]
[7]
The following diagram illustrates the decision logic for solvent selection based on the intended

downstream application (Synthesis vs. Formulation).

Nonyl 8-bromooctanoate
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Synthesis
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 Chemical Modification

LNP Formulation
(Drug Delivery)

 Encapsulation

Solvent: DCM or DMF
(High Solubility)

Solvent: Ethanol
(Miscible w/ Water)

Nucleophilic Substitution
(Target: Amino Lipid)

 + Amine

Microfluidic Mixing
(Target: Nanoparticle)

 + Aqueous Buffer

Click to download full resolution via product page

Caption: Logical workflow for solvent selection. DCM/DMF maximizes reaction kinetics; Ethanol

enables miscibility during aqueous microfluidic mixing.

Experimental Protocols
As specific saturation data is often batch-dependent, use these self-validating protocols to

determine exact solubility limits in your lab.

Protocol A: Thermodynamic Solubility Determination
(Shake-Flask)
Purpose: To define the exact saturation limit in a specific solvent (e.g., Ethanol for LNP

formulation).

Preparation: Weigh approximately 100 mg of Nonyl 8-bromooctanoate into a 4 mL glass

vial.

Solvent Addition: Add 1.0 mL of the target solvent (e.g., Ethanol).
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Equilibration:

Seal tightly and agitate (vortex or shaker) at 25°C for 24 hours.

Self-Validation Check: If the oil droplet disappears completely, the solubility is >100

mg/mL. Add more solute until a persistent oil phase remains.

Separation: Centrifuge at 10,000 x g for 10 minutes to separate the undissolved oil phase

from the saturated supernatant.

Quantification:

Remove the supernatant carefully.

Dilute 10µL of supernatant into 990µL of Acetonitrile.

Analyze via HPLC-UV (210 nm) or CAD (Charged Aerosol Detector) against a standard

curve.

Protocol B: Visual Solubility Screen (Rapid)
Purpose: Quick "Go/No-Go" check for synthesis.

Place 10 mg of reagent in a clear glass vial.

Add solvent in 100 µL increments.

Vortex for 30 seconds after each addition.

Endpoint: Clear solution with no refraction lines (schlieren patterns) or bottom droplets.

Calculation: Solubility (mg/mL) = 10 mg / Volume added (mL).[4]

Stability & Handling Risks
Hydrolysis (Ester Cleavage)

Risk: The ester bond is susceptible to hydrolysis in the presence of water and acids/bases,

yielding 8-bromooctanoic acid and nonanol.
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Mitigation: Store stock solutions in anhydrous organic solvents (DMSO, Ethanol) over

molecular sieves if kept for >24 hours. Avoid aqueous storage.

Photosensitivity (Alkyl Bromide)
Risk: Alkyl bromides can degrade under UV light, releasing free bromide ions and forming

radical species.

Mitigation: Store neat oil and solutions in amber glass vials.

Safety (SDS Summary)
Hazards: Skin irritant (Category 2), Eye irritant (Category 2A).

PPE: Nitrile gloves are required. DCM permeates latex; use PVA or laminate gloves for

prolonged DCM handling.

References
PubChem. "Nonyl 8-bromooctanoate (Compound)."[3] National Library of Medicine.

Accessed Feb 2026.[5] [Link]

ModernaTX, Inc. "Compounds and Compositions for Intracellular Delivery of Therapeutic
Agents." U.S. Patent 9,868,691. (Describes the use of bromo-esters in lipid synthesis).
Maier, M. A., et al. "Biodegradable Lipids Enabling Rapidly Eliminated Lipid Nanoparticles for
Systemic Delivery of RNAi Therapeutics." Molecular Therapy, 2013. (Context on ester-based
lipid biodegradability).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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